Cas no 2379905-34-5 (rac-(2R,3S)-2-(piperidin-4-yl)oxolane-3-carboxamide, trans)

• Product Name: rac-(2R,3S)-2-(piperidin-4-yl)oxolane-3-carboxamide, trans
• CAS No: 2379905-34-5
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• MDL: MFCD28954050
• CID: 5248325
• PubChem ID: 122163741
• Update Time: 2025-05-24

rac-(2R,3S)-2-(piperidin-4-yl)oxolane-3-carboxamide, trans Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxamide, tetrahydro-2-(4-piperidinyl)-, (2R,3S)-rel-
• rac-(2R,3S)-2-(piperidin-4-yl)oxolane-3-carboxamide, trans

• MDL： MFCD28954050
• Inchi： 1S/C10H18N2O2/c11-10(13)8-3-6-14-9(8)7-1-4-12-5-2-7/h7-9,12H,1-6H2,(H2,11,13)/t8-,9+/m0/s1
• InChI Key： FJELIHSPSFAWIA-DTWKUNHWSA-N
• SMILES： O1CC[C@H](C(N)=O)[C@H]1C1CCNCC1

Additional information on rac-(2R,3S)-2-(piperidin-4-yl)oxolane-3-carboxamide, trans

Research Brief on rac-(2R,3S)-2-(piperidin-4-yl)oxolane-3-carboxamide, trans (CAS: 2379905-34-5)

The compound rac-(2R,3S)-2-(piperidin-4-yl)oxolane-3-carboxamide, trans (CAS: 2379905-34-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This chiral molecule, characterized by its piperidine and oxolane moieties, has been investigated for its role as a modulator of specific biological targets, particularly in the central nervous system (CNS). Recent studies have focused on its synthesis, stereochemical properties, and pharmacological activities, making it a promising candidate for further drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for rac-(2R,3S)-2-(piperidin-4-yl)oxolane-3-carboxamide, trans, emphasizing its enantiomeric purity and scalability. The study highlighted the compound's stability under physiological conditions and its ability to cross the blood-brain barrier (BBB), a critical factor for CNS-targeted therapeutics. The trans configuration was found to exhibit superior binding affinity compared to its cis counterpart, suggesting its potential as a lead compound for neurodegenerative diseases.

Further investigations into the pharmacological profile of rac-(2R,3S)-2-(piperidin-4-yl)oxolane-3-carboxamide, trans revealed its interaction with sigma-1 and sigma-2 receptors, which are implicated in neuroprotection and cognitive enhancement. Preclinical trials demonstrated its efficacy in reducing neuroinflammation and improving synaptic plasticity in animal models of Alzheimer's disease. These findings were corroborated by in vitro assays showing dose-dependent inhibition of amyloid-beta aggregation, a hallmark of Alzheimer's pathology.

The compound's safety profile was also evaluated in recent toxicological studies. Results indicated minimal off-target effects and a favorable pharmacokinetic profile, with a half-life suitable for once-daily dosing. However, researchers noted the need for further optimization to enhance its metabolic stability and reduce potential drug-drug interactions, particularly with cytochrome P450 enzymes.

Industry reports from 2024 suggest that rac-(2R,3S)-2-(piperidin-4-yl)oxolane-3-carboxamide, trans is being considered for clinical development by several pharmaceutical companies. Its dual mechanism of action—targeting both sigma receptors and amyloid-beta aggregation—positions it as a multifunctional therapeutic agent. Patent filings related to its derivatives and formulations have increased, reflecting growing commercial interest.

In conclusion, rac-(2R,3S)-2-(piperidin-4-yl)oxolane-3-carboxamide, trans represents a promising avenue for drug discovery, particularly in neurodegenerative and psychiatric disorders. Future research should focus on clinical translation, structure-activity relationship (SAR) studies, and combination therapies to maximize its therapeutic potential.